Cas no 2309447-74-1 (Tert-butyl 3-(4-bromo-1,3-thiazol-2-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: Tert-butyl 3-(4-bromo-1,3-thiazol-2-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 2309447-74-1
• MF: C₁₅H₂₁BrN₂O₃S
• MW: 389.30784201622
• CID: 6285093
• PubChem ID: 165739250
• Update Time: 2025-06-23

Tert-butyl 3-(4-bromo-1,3-thiazol-2-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2309447-74-1
• tert-butyl 3-(4-bromo-1,3-thiazol-2-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• EN300-7428217
• Tert-butyl 3-(4-bromo-1,3-thiazol-2-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate

• Inchi： 1S/C15H21BrN2O3S/c1-14(2,3)21-13(19)18-9-4-5-10(18)7-15(20,6-9)12-17-11(16)8-22-12/h8-10,20H,4-7H2,1-3H3
• InChI Key： DPIFGWYXBCHDRL-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CC3CCC(C2)N3C(=O)OC(C)(C)C)O)=N1

Computed Properties

• Exact Mass: 388.04563g/mol
• Monoisotopic Mass: 388.04563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90.9Ų

Additional information on Tert-butyl 3-(4-bromo-1,3-thiazol-2-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate

Tert-butyl 3-(4-bromo-1,3-thiazol-2-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate: A Comprehensive Overview

The compound Tert-butyl 3-(4-bromo-1,3-thiazol-2-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No: 230944774) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which includes an azabicyclo[3.2.1]octane framework, a tert-butyl ester group, and a substituted thiazole moiety. The presence of these functional groups makes it a versatile compound with applications ranging from drug discovery to advanced material synthesis.

Recent studies have highlighted the importance of azabicyclo[3.2.1]octane frameworks in medicinal chemistry due to their ability to mimic the stereochemistry of natural products and their potential as scaffolds for bioactive molecules. The tert-butyl ester group in this compound not only enhances its stability but also plays a crucial role in modulating its pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

The 4-bromo substituent on the thiazole ring introduces additional functionality, enabling further chemical modifications and enhancing the compound's reactivity in various synthetic pathways. Thiazole derivatives are well-known for their anti-inflammatory, antifungal, and anticancer activities, which underscores the potential therapeutic applications of this compound.

From a synthetic perspective, the construction of Tert-butyl 3-(4-bromo-1,3-thiazol-2-yl)-3-hydroxy... involves a series of intricate reactions that highlight the advancements in modern organic synthesis techniques. Researchers have employed methodologies such as Suzuki-Miyaura coupling and Stille coupling to assemble the thiazole ring and introduce the bromine substituent efficiently.

In terms of pharmacology, this compound has shown promising results in preclinical studies targeting various disease states. For instance, its ability to inhibit key enzymes involved in inflammatory pathways suggests its potential as an anti-inflammatory agent. Additionally, studies have demonstrated its efficacy in modulating cellular signaling pathways associated with cancer progression.

The integration of bicyclic frameworks with heterocyclic moieties like thiazoles has opened new avenues for drug design. The tert-butyl ester group not only serves as a protecting group during synthesis but also contributes to the compound's solubility and bioavailability when administered in vivo.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound with various biological targets accurately. These computational models have been instrumental in guiding medicinal chemists toward optimizing the compound's structure for enhanced potency and selectivity.

In conclusion, Tert-butyl 3-(4-bromo-1,3-thiazol-2-yl)-3-hydroxy... represents a cutting-edge molecule at the intersection of organic synthesis and pharmacology. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery and materials science.